Cas no 140614-07-9 (1H-Pyrazole, 3-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Pyrazole, 3-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]-
• CAS No: 140614-07-9
• MF: C₁₆H₁₃ClN₂O₂S
• MW: 332.804621458054
• CID: 1298937
• PubChem ID: 1475321
• Update Time: 2025-10-30

1H-Pyrazole, 3-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]-
• 3-(4-chlorophenyl)-4-(4-methylbenzenesulfonyl)-1H-pyrazole
• AKOS005091408
• 5-(4-chlorophenyl)-4-(4-methylphenyl)sulfonyl-1H-pyrazole
• 140614-07-9
• Bionet2_001476
• HMS1368D09
• 4D-074
• Oprea1_195814

• Inchi： 1S/C16H13ClN2O2S/c1-11-2-8-14(9-3-11)22(20,21)15-10-18-19-16(15)12-4-6-13(17)7-5-12/h2-10H,1H3,(H,18,19)
• InChI Key： FLKUPIUHFOIGSE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C=NN1)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 332.03879
• Monoisotopic Mass: 332.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• PSA: 62.82

Additional information on 1H-Pyrazole, 3-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]-

Comprehensive Overview of 1H-Pyrazole, 3-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]- (CAS No. 140614-07-9)

The compound 1H-Pyrazole, 3-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]-, identified by its CAS No. 140614-07-9, is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a 4-chlorophenyl group and a 4-methylphenylsulfonyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential role in developing novel enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for heterocyclic compounds like 1H-Pyrazole derivatives has surged, driven by their versatility in drug discovery. The sulfonyl group in this compound enhances its binding affinity to biological targets, a feature highly sought after in the design of anti-inflammatory and anticancer agents. This aligns with frequent search queries such as "sulfonyl-based drug candidates" and "pyrazole applications in medicine," reflecting growing public and scientific interest. Furthermore, its chlorophenyl substituent contributes to improved metabolic stability, a critical factor in optimizing drug pharmacokinetics.

From a synthetic chemistry perspective, CAS No. 140614-07-9 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce such compounds, addressing the global push for reduced environmental impact. This ties into popular search terms like "sustainable heterocyclic synthesis" and "catalysis in drug intermediates." The compound’s structural complexity also makes it a subject of computational chemistry studies, where molecular docking and QSAR modeling are used to predict its interactions with biological systems.

Beyond pharmaceuticals, 1H-Pyrazole, 3-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]- has potential applications in material science. Its aromatic and polar groups make it a candidate for designing organic semiconductors or photoactive materials, topics frequently searched in nanotechnology forums. The compound’s thermal stability and electronic properties are under investigation for use in optoelectronic devices, a rapidly advancing field.

Quality control and analytical characterization of this compound are also critical. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity, as highlighted in queries such as "analytical methods for sulfonyl pyrazoles." Regulatory compliance, particularly in pharmaceutical applications, further underscores the need for rigorous testing protocols.

In summary, 1H-Pyrazole, 3-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]- (CAS No. 140614-07-9) represents a multifaceted compound with broad scientific relevance. Its integration into cutting-edge research areas—from drug development to sustainable materials—ensures its continued prominence in both academic and industrial settings. As interest grows in tailored molecular designs and functionalized heterocycles, this compound will likely remain a key player in innovation-driven chemistry.